4-(2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzamide

• IUPAC Name: 4-[[2-[2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetyl]amino]benzamide
• InChI: InChI=1S/C24H20N4O4/c1-15-5-4-6-17(13-15)23-27-24(32-28-23)19-7-2-3-8-20(19)31-14-21(29)26-18-11-9-16(10-12-18)22(25)30/h2-13H,14H2,1H3,(H2,25,30)(H,26,29)
• InChI Key: AFSIHHPRFRKKQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C24H20N4O4
• Molecular Weight: 428.4 g/mol

Description

4-(2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzamide is a chemical compound used in scientific research. It is a potent inhibitor of the protein kinase CK2 and has potential applications in cancer treatment.

Mechanism of Action

4-(2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzamide inhibits the activity of the protein kinase CK2 by binding to the ATP-binding site of the enzyme. This prevents the transfer of phosphate groups to target proteins, leading to inhibition of downstream signaling pathways. Inhibition of CK2 has been shown to induce apoptosis in cancer cells and inhibit tumor growth.
Biochemical and Physiological Effects:
In addition to its effects on CK2 activity, 4-(2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzamide has been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of other protein kinases, including Akt and JNK. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzamide in lab experiments is its potent inhibition of CK2, which makes it a useful tool for studying the role of this enzyme in cancer and other diseases. However, one limitation is that it may not be selective for CK2 and may also inhibit other protein kinases. Careful controls and additional experiments may be necessary to confirm the specificity of its effects.

Future Directions

There are several potential future directions for research on 4-(2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzamide. One direction is to study its effects on other protein kinases and signaling pathways. Another direction is to explore its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Finally, further studies are needed to determine its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Synthesis Methods

The synthesis of 4-(2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzamide involves several steps. The starting material is 3-(m-tolyl)-1,2,4-oxadiazole-5-carboxylic acid, which is reacted with 2-amino-4-chlorophenol to form 2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenol. This intermediate is then reacted with 2-(bromomethyl)phenyl acetic acid to form 2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzoic acid. Finally, this compound is converted to 4-(2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzamide by reaction with thionyl chloride and ammonia.

Scientific Research Applications

4-(2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzamide has potential applications in cancer treatment. It is a potent inhibitor of the protein kinase CK2, which is overexpressed in many types of cancer. Inhibition of CK2 has been shown to induce apoptosis in cancer cells and inhibit tumor growth. This compound has also been studied for its potential use in the treatment of Alzheimer's disease.